N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide
• InChI: InChI=1S/C18H20ClNO2/c1-4-14-7-5-6-8-16(14)22-11-17(21)20-18-13(3)9-12(2)10-15(18)19/h5-10H,4,11H2,1-3H3,(H,20,21)
• InChI Key: YTWFIFIXOVYVLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2Cl)C)C
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step processes, including the dissolution of precursor chemicals in solvents like acetone, followed by the addition of reactants such as potassium carbonate, and subsequent refluxing to achieve the desired product. These methods yield the compound through reactions that often require purification steps like recrystallization to achieve high purity levels (Ding et al., 2006).

Molecular Structure Analysis

The molecular structure of similar compounds is determined using techniques like X-ray diffraction, revealing details such as crystal systems, space groups, and unit cell parameters. These structures often exhibit intermolecular hydrogen bonding, contributing to their stability and properties (Sharma et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving the compound include interactions with other organic substances, leading to the formation of new compounds under specific conditions, such as temperature and reaction time. These reactions are influenced by factors like the presence of catalysts and the molar ratios of reactants (He Xiang-qi, 2007).

Physical Properties Analysis

The physical properties, including the conformation of bonds and the geometric parameters of similar compounds, are consistent with those observed in other acetanilides. The compounds' molecules are typically linked into chains through hydrogen bonds, indicating solid-state characteristics like melting points and solubility (Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties of N-(2-chloro-4,6-dimethylphenyl)-2-(2-ethylphenoxy)acetamide and related compounds are characterized by their reactivity, which includes the ability to undergo various chemical reactions leading to the formation of new chemical entities. These properties are essential for applications in different fields, including pharmaceuticals and agriculture. The compound's reactivity is influenced by its functional groups, which determine its interaction with other chemicals (Latli & Casida, 1995).